molecular formula C29H31N3O4S B2863296 2-((3-cyano-4-(3,4-dimethoxyphenyl)-6-(3,4-dimethylphenyl)pyridin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide CAS No. 690961-94-5

2-((3-cyano-4-(3,4-dimethoxyphenyl)-6-(3,4-dimethylphenyl)pyridin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

Cat. No. B2863296
CAS RN: 690961-94-5
M. Wt: 517.64
InChI Key: DZUYUBWQJJDROP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((3-cyano-4-(3,4-dimethoxyphenyl)-6-(3,4-dimethylphenyl)pyridin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C29H31N3O4S and its molecular weight is 517.64. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Activities The compound is instrumental in the synthesis of heterocyclic derivatives, serving as a precursor or an intermediate in the creation of complex molecules with potential antimicrobial, antitumor, and insecticidal activities. Research indicates its versatility in forming structures like pyridines, pyrimidines, and thieno[2,3-b]pyridines, showcasing a wide range of chemical reactions and applications (Abdel-Khalik et al., 2004; Bondock et al., 2008; Bialy & Gouda, 2011).

Antimicrobial and Antitumor Investigations Several studies have demonstrated the compound's utility in generating derivatives with significant antimicrobial and antitumor activities. These activities highlight the potential for developing new therapeutic agents, underscoring the importance of such compounds in medicinal chemistry and pharmaceutical research (Hossan et al., 2012; Shams et al., 2010).

Insecticidal Properties Research into the insecticidal properties of derivatives synthesized from the compound reveals promising avenues for developing new pesticides. This is particularly relevant for agricultural sciences, where the demand for effective and environmentally safe pest control methods is constantly growing (Bakhite et al., 2014).

Chemical Transformations and Synthetic Methodologies The compound's role in facilitating diverse chemical transformations emphasizes its significance in synthetic organic chemistry. It serves as a key building block in constructing complex molecules, highlighting its value in developing new synthetic methodologies (Dyachenko et al., 1996; Encinas et al., 1984).

properties

IUPAC Name

2-[3-cyano-4-(3,4-dimethoxyphenyl)-6-(3,4-dimethylphenyl)pyridin-2-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H31N3O4S/c1-18-7-8-21(12-19(18)2)25-14-23(20-9-10-26(34-3)27(13-20)35-4)24(15-30)29(32-25)37-17-28(33)31-16-22-6-5-11-36-22/h7-10,12-14,22H,5-6,11,16-17H2,1-4H3,(H,31,33)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZUYUBWQJJDROP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C3=CC(=C(C=C3)OC)OC)C#N)SCC(=O)NCC4CCCO4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H31N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

517.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((3-cyano-4-(3,4-dimethoxyphenyl)-6-(3,4-dimethylphenyl)pyridin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

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